Cas no 899953-09-4 (4-chloro-1-(4-fluorophenyl)-N-(furan-2-yl)methyl-3-methyl-1H-pyrazolo3,4-bpyridine-5-carboxamide)

• Product Name: 4-chloro-1-(4-fluorophenyl)-N-(furan-2-yl)methyl-3-methyl-1H-pyrazolo3,4-bpyridine-5-carboxamide
• CAS No: 899953-09-4
• MF: C₁₉H₁₄ClFN₄O₂
• MW: 384.791466236115
• CID: 5489518
• Update Time: 2025-06-26

4-chloro-1-(4-fluorophenyl)-N-(furan-2-yl)methyl-3-methyl-1H-pyrazolo3,4-bpyridine-5-carboxamide Chemical and Physical Properties

Names and Identifiers

• 4-chloro-1-(4-fluorophenyl)-N-(furan-2-ylmethyl)-3-methylpyrazolo[3,4-b]pyridine-5-carboxamide
• 4-chloro-1-(4-fluorophenyl)-N-(furan-2-yl)methyl-3-methyl-1H-pyrazolo3,4-bpyridine-5-carboxamide

• Inchi： 1S/C19H14ClFN4O2/c1-11-16-17(20)15(19(26)23-9-14-3-2-8-27-14)10-22-18(16)25(24-11)13-6-4-12(21)5-7-13/h2-8,10H,9H2,1H3,(H,23,26)
• InChI Key： FDKGYMOFCHLPRR-UHFFFAOYSA-N
• SMILES： C12N(C3=CC=C(F)C=C3)N=C(C)C1=C(Cl)C(C(NCC1=CC=CO1)=O)=CN=2

Additional information on 4-chloro-1-(4-fluorophenyl)-N-(furan-2-yl)methyl-3-methyl-1H-pyrazolo3,4-bpyridine-5-carboxamide

Introduction to 4-chloro-1-(4-fluorophenyl)-N-(furan-2-yl)methyl-3-methyl-1H-pyrazolo[3,4-bpyridine]-5-carboxamide (CAS No. 899953-09-4)

The compound 4-chloro-1-(4-fluorophenyl)-N-(furan-2-yl)methyl-3-methyl-1H-pyrazolo[3,4-bpyridine]-5-carboxamide, identified by its CAS number 899953-09-4, represents a significant advancement in the field of medicinal chemistry. This heterocyclic molecule, featuring a pyrazolo[3,4-bpyridine] core, has garnered considerable attention due to its unique structural and pharmacological properties. The presence of both chloro and fluoro substituents, along with a furan-based side chain, contributes to its distinctive chemical profile and potential biological activity.

Recent studies have highlighted the importance of pyrazolo[3,4-bpyridine] scaffolds in drug discovery. These compounds exhibit a wide range of biological activities, including antiviral, anti-inflammatory, and anticancer effects. The specific arrangement of substituents in 4-chloro-1-(4-fluorophenyl)-N-(furan-2-yl)methyl-3-methyl-1H-pyrazolo[3,4-bpyridine]-5-carboxamide enhances its interactions with biological targets, making it a promising candidate for further investigation.

The chloro group at the 4-position of the pyrazolo[3,4-bpyridine] ring is known to modulate electronic properties and binding affinity. In contrast, the fluorophenyl moiety introduces additional hydrophobicity and potential for metabolic stability. The furan-2-ylmethyl substituent further diversifies the molecular structure, potentially influencing both solubility and bioavailability. These features collectively contribute to the compound's multifaceted pharmacological profile.

Current research in medicinal chemistry increasingly emphasizes the development of multitarget-directed ligands (MTDLs). Such compounds are designed to interact with multiple biological targets simultaneously, offering a strategic approach to address complex diseases. The structure of 4-chloro-1-(4-fluorophenyl)-N-(furan-2-yl)methyl-3-methyl-1H-pyrazolo[3,4-bpyridine]-5-carboxamide aligns well with this concept, as its various substituents may enable simultaneous interactions with different enzymes or receptors.

One of the most compelling aspects of this compound is its potential application in oncology research. Pyrazolo[3,4-bpyridine] derivatives have shown promise as inhibitors of kinases and other enzymes involved in cancer cell proliferation. The specific arrangement of functional groups in 4-chloro-1-(4-fluorophenyl)-N-(furan-2-yl)methyl-3-methyl-1H-pyrazolo[3,4-bpyridine]-5-carboxamide may enhance its ability to disrupt oncogenic signaling pathways.

In addition to its oncology applications, this compound has also been explored for its anti-inflammatory potential. Chronic inflammation is a hallmark of numerous diseases, including cardiovascular disorders and neurodegenerative conditions. By targeting inflammatory pathways, 4-chloro-1-(4-fluorophenyl)-N-(furan-2-yl)methyl-3-methyl-1H-pyrazolo[3,4-bpyridine]-5-carboxamide may offer therapeutic benefits beyond cancer treatment.

The synthesis of this compound involves multi-step organic reactions that require precise control over reaction conditions. Advanced synthetic techniques, such as transition-metal-catalyzed cross-coupling reactions and palladium-mediated transformations, have been employed to construct the complex pyrazolo[3,4-bpyridine] core. These synthetic strategies ensure high yield and purity, which are critical for subsequent biological evaluation.

Once synthesized, the compound undergoes rigorous testing to assess its pharmacological activity. In vitro assays are performed to evaluate interactions with target enzymes and receptors, while in vivo studies provide insights into its efficacy and safety profiles. The combination of computational modeling and experimental validation helps elucidate the mechanisms by which this compound exerts its effects.

The role of computational chemistry in drug discovery cannot be overstated. Molecular docking simulations allow researchers to predict how 4-chloro-1-(4-fluorophenyl)-N-(furan-2-yl)methyl-3-methyl-1H-pyrazolo[3,4-bpyridine]-5-carboxamide interacts with biological targets at an atomic level. These predictions guide experimental design and help optimize lead compounds for improved potency and selectivity.

Future research directions may focus on derivatization strategies to enhance the pharmacological properties of this compound. By modifying substituent groups or exploring alternative scaffolds within the pyrazolo[3,4-bpyridine family], scientists can develop novel analogs with enhanced therapeutic potential. Such efforts are essential for advancing drug discovery and addressing unmet medical needs.

The development of new pharmaceuticals is a complex process that requires collaboration across multiple disciplines. Medicinal chemists work closely with biologists, pharmacologists, and clinicians to translate laboratory findings into clinical applications. The study of compounds like 4-chloro-1-(4-fluorophenyl)-N-(furan-2-yl)methyl-3-methyl-1H-pyrazolo[3,4-bpyridine]-5-carboxamide exemplifies this interdisciplinary approach and underscores the importance of innovation in modern medicine.